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Compound of Interest

Compound Name: 2-Amino-9-fluorenone

Cat. No.: B160198

2-Amino-9-fluorenone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-9-fluorenone is an aromatic organic compound featuring a fluorenone backbone
substituted with an amino group. This structure imparts unique physicochemical properties,
making it a valuable building block in various scientific and industrial fields. It is particularly
noted for its applications as a key intermediate in the synthesis of organic electronic materials
and as a fluorescent probe. This technical guide provides an in-depth overview of the physical
and chemical characteristics of 2-Amino-9-fluorenone, detailed experimental protocols for its
synthesis and purification, and a summary of its known applications.

Physical and Chemical Characteristics

The fundamental physical and chemical properties of 2-Amino-9-fluorenone are summarized
in the tables below, providing a consolidated reference for researchers.

General Properties
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Property Value Reference
CAS Number 3096-57-9 [1]
Molecular Formula Ci13HoaNO [1]
Molecular Weight 195.22 g/mol [1]

Orange to brown to dark
Appearance (2]

purple powder/crystal
Melting Point 157-160 °C [3]
Property Description Reference

N Soluble in alcohol and ether;

Solubility [4]

insoluble in water.

UV-Vis Spectroscopy

The photophysical processes
of fluorenone derivatives are
complex and solvent-

dependent.

[5]

Infrared (IR) Spectroscopy

Characteristic peaks
corresponding to the amine (N-
H) and carbonyl (C=0)
functional groups are

expected.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H and 3C NMR spectra are
used to confirm the chemical

structure.

Mass Spectrometry

Provides the mass-to-charge
ratio, confirming the molecular

weight.

Experimental Protocols
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Synthesis of 2-Amino-9-fluorenone

A common and effective method for the synthesis of 2-Amino-9-fluorenone involves a two-
step process starting from 9-fluorenone:

« Nitration of 9-fluorenone to 2-nitro-9-fluorenone.

e Reduction of 2-nitro-9-fluorenone to 2-Amino-9-fluorenone.
Step 1: Synthesis of 2-nitro-9-fluorenone

This protocol is adapted from a general procedure for the nitration of fluorenone.[6]
Materials:

e 9-fluorenone

e Fuming nitric acid (sp. gr. 1.59-1.60)

o Concentrated sulfuric acid (sp. gr. 1.84)

e Glacial acetic acid

e Ice

Procedure:

 In a well-ventilated fume hood, cautiously add concentrated sulfuric acid to fuming nitric acid
in a three-necked round-bottomed flask equipped with a mechanical stirrer and a
thermometer, while maintaining a cool temperature.

o Dissolve 9-fluorenone in glacial acetic acid.

e Slowly add the 9-fluorenone solution to the cooled acid mixture with vigorous stirring. The
rate of addition should be controlled to maintain the reaction temperature below a specified
limit to favor mono-nitration at the 2-position.

» After the addition is complete, allow the reaction to proceed at room temperature for a
designated period.
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e Pour the reaction mixture slowly onto crushed ice with stirring to precipitate the crude 2-nitro-
9-fluorenone.

« Filter the yellow solid precipitate, wash it thoroughly with water until the washings are
neutral, and then dry the product.

Step 2: Synthesis of 2-Amino-9-fluorenone

This protocol describes the reduction of the nitro group to an amino group. A common method
for this transformation is catalytic hydrogenation or reduction with a metal in acidic media. The
following is a general procedure using tin and hydrochloric acid.

Materials:

2-nitro-9-fluorenone

Granulated tin

Concentrated hydrochloric acid

Ethanol

Sodium hydroxide solution
Procedure:

 In a round-bottomed flask equipped with a reflux condenser, add 2-nitro-9-fluorenone and
granulated tin.

e Add ethanol as a solvent, followed by the slow addition of concentrated hydrochloric acid
with stirring.

o Heat the mixture to reflux for several hours. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture and filter to remove any unreacted tin.
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» Neutralize the filtrate with a sodium hydroxide solution to precipitate the crude 2-Amino-9-
fluorenone.

« Filter the precipitate, wash with water, and dry.

Purification of 2-Amino-9-fluorenone

The crude 2-Amino-9-fluorenone can be purified by recrystallization or column
chromatography.

Recrystallization Protocol:

Materials:

e Crude 2-Amino-9-fluorenone

o Suitable solvent (e.g., ethanol, ethanol/water mixture)[7][8]
Procedure:

Dissolve the crude 2-Amino-9-fluorenone in a minimum amount of hot solvent.

o |f the solution is colored, a small amount of activated charcoal can be added, and the
solution can be hot filtered to remove the charcoal and other insoluble impurities.

» Allow the hot, saturated solution to cool slowly to room temperature, and then in an ice bath
to induce crystallization.

o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Mandatory Visualization

The following diagram illustrates the workflow for the synthesis and purification of 2-Amino-9-
fluorenone.
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Caption: Workflow for the synthesis and purification of 2-Amino-9-fluorenone.

Applications

2-Amino-9-fluorenone serves as a versatile intermediate in several areas of research and
development:

» Organic Electronic Materials: It is a precursor in the synthesis of more complex fluorene-
based derivatives used in organic light-emitting diodes (OLEDs) and other optoelectronic
devices.[1]

o Fluorescent Probes: The inherent fluorescence of the fluorenone core, which can be
modulated by the amino group, makes it a useful platform for designing fluorescent sensors
for various analytes, including metal ions.[9][10][11]

e Drug Development: Fluorenone derivatives have shown a wide range of biological activities,
including antimicrobial, antiviral, and anticancer properties.[12][13][14][15][16] The amino
group on 2-Amino-9-fluorenone provides a reactive handle for further chemical
modifications to develop new therapeutic agents.

Conclusion

2-Amino-9-fluorenone is a compound of significant interest due to its unique combination of
chemical reactivity and photophysical properties. This guide provides essential technical
information for researchers working with this molecule, from its fundamental characteristics to
practical experimental protocols. The continued exploration of 2-Amino-9-fluorenone and its
derivatives holds promise for advancements in materials science, analytical chemistry, and
medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160198#physical-and-chemical-characteristics-of-2-
amino-9-fluorenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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